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Compound of Interest

Compound Name: ATP disodium salt hydrate

Cat. No.: B1340535 Get Quote

Technical Support Center: ATP Disodium Salt
Hydrate Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the degradation of ATP disodium
salt hydrate in solution.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that cause the degradation of ATP in solution?

A1: The stability of ATP in an aqueous solution is primarily affected by three main factors:

pH: ATP is most stable in a narrow pH range, typically between 6.8 and 7.4.[1][2] Solutions

that are too acidic or too alkaline will experience rapid hydrolysis of ATP into ADP and

inorganic phosphate.[1][3]

Temperature: Elevated temperatures significantly accelerate the rate of ATP hydrolysis.[4][5]

[6] For long-term stability, it is crucial to store ATP solutions at low temperatures.

Enzymatic Activity: The presence of ATP-hydrolyzing enzymes, such as ATPases or

phosphatases, will lead to rapid degradation of ATP.[7][8][9] These enzymes can be

introduced through biological contamination.
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Q2: What is the optimal pH for storing an ATP solution?

A2: The optimal pH for storing ATP solutions to ensure maximum stability is between 6.8 and

7.4.[1] Outside of this range, the rate of hydrolysis increases significantly. When preparing an

ATP solution, it is critical to adjust the pH to fall within this neutral range.

Q3: How should I store my ATP stock solution for long-term use?

A3: For long-term storage, ATP stock solutions should be aliquoted into smaller, single-use

volumes and stored at -20°C or -80°C.[10][11][12] This practice minimizes the damaging effects

of repeated freeze-thaw cycles. Aqueous solutions of ATP are stable for months when stored

frozen at -20°C.[11][13] The solid, powdered form of ATP disodium salt hydrate is stable for

over two years when stored at -20°C with a desiccant.[13][14]

Q4: Can I store my ATP solution at 4°C?

A4: Storing ATP solutions at 4°C is only recommended for short-term use, typically for no

longer than one week.[11][13] For any duration longer than that, freezing the solution is highly

advised to prevent significant degradation.

Q5: What is the role of divalent metal ions, like Mg²⁺, in ATP stability?

A5: Divalent metal ions have a dual role concerning ATP. On one hand, ions like Mg²⁺ and Ca²⁺

can catalyze the hydrolysis of ATP.[13][15][16] However, Mg²⁺ is also essential for the biological

activity of most ATP-utilizing enzymes, as the actual substrate is often a Mg²⁺-ATP complex.

[17] If the goal is to store a stable ATP solution for non-enzymatic assays, it is best to avoid the

inclusion of divalent cations.[11]
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Problem Possible Cause Solution

High background signal of

inorganic phosphate (Pi) in my

assay.

ATP solution has degraded,

releasing free phosphate.

Prepare a fresh ATP stock

solution following the

recommended protocol for pH

and temperature control.

Ensure the solution is stored in

single-use aliquots at -20°C or

below.[10][11]

Inconsistent results between

experiments using the same

ATP stock.

Repeated freeze-thaw cycles

are degrading the ATP in your

stock solution.

Aliquot your ATP stock solution

into smaller volumes to be

used for individual

experiments, thus avoiding the

need to thaw the entire stock

repeatedly.[10]

Loss of ATP activity in my cell

culture medium.

The pH of the medium is

outside the optimal range for

ATP stability, or the medium

contains endogenous or

contaminating enzymes that

are degrading the ATP.

Adjust the pH of your final

working solution to between

6.8 and 7.4.[1][2] Use sterile,

enzyme-free reagents and

aseptic techniques to prevent

microbial contamination.

Precipitate forms in my ATP

solution upon freezing.

The concentration of ATP or

other salts in the solution is too

high, leading to precipitation at

low temperatures.

Prepare the ATP solution at the

desired final concentration. If a

high concentration is

necessary, consider a different

buffer system or the addition of

a cryoprotectant. Quick-

freezing in liquid nitrogen may

also help.[11]

Data Summary
Table 1: Stability of Aqueous ATP Solutions at Different Temperatures
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Temperature Stability Duration Reference(s)

-20°C Months [11][13]

0°C to 4°C Approximately one week [11][13]

22-25°C
Half-life of 54 days in

deionized water
[4]

50-55°C
Half-life of 0.5 days in

deionized water
[4]

Table 2: Key Factors Influencing ATP Solution Stability

Factor
Optimal Condition
for Stability

Consequences of
Deviation

Reference(s)

pH 6.8 - 7.4
Rapid hydrolysis at

acidic or alkaline pH.
[1][2][3]

Temperature
≤ -20°C for long-term

storage

Increased rate of

hydrolysis at higher

temperatures.

[4][5][6]

Divalent Cations
Absent for non-

enzymatic use

Catalyze hydrolysis

(e.g., Mg²⁺, Ca²⁺).
[13][15][16]

Enzymes Absent

Rapid degradation by

ATPases and

phosphatases.

[7][8][9]

Experimental Protocol: Preparation of a Stable 100
mM ATP Stock Solution
This protocol details the steps to prepare a stable aqueous stock solution of ATP disodium
salt hydrate.

Materials:
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ATP disodium salt hydrate (powder)

Nuclease-free water

1 M NaOH solution

Sterile, nuclease-free microcentrifuge tubes

Calibrated pH meter

0.22 µm syringe filter

Procedure:

Weighing ATP: In a sterile conical tube, weigh the appropriate amount of ATP disodium salt
hydrate powder to achieve a final concentration of 100 mM.

Dissolving ATP: Add a volume of nuclease-free water that is approximately 80% of your final

desired volume. Mix gently by inversion until the ATP is completely dissolved. Perform this

step on ice to minimize degradation.

pH Adjustment:

Place the tube containing the ATP solution in an ice bath.

Carefully monitor the pH using a calibrated pH meter. The initial pH of the solution will be

acidic.[13]

Slowly add small increments of 1 M NaOH, mixing well after each addition. Continue to

add NaOH until the pH of the solution is between 7.0 and 7.4.

Caution: Avoid over-titrating with NaOH. If the pH becomes too basic, the ATP will

hydrolyze rapidly.[18] If this occurs, it is best to discard the solution and start over.

Final Volume Adjustment: Once the desired pH is reached, add nuclease-free water to bring

the solution to the final desired volume.
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Sterilization: To ensure the solution is free from microbial contamination, pass it through a

0.22 µm syringe filter into a sterile container.

Aliquoting and Storage: Dispense the sterile ATP solution into single-use, nuclease-free

microcentrifuge tubes. Immediately store these aliquots at -20°C or -80°C.
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Caption: Factors leading to ATP degradation via hydrolysis.
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Caption: Workflow for preparing a stable ATP solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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